Cas no 2228161-70-2 (2-methyl-2-(3-trifluoromethanesulfonylphenyl)propan-1-amine)

• Product Name: 2-methyl-2-(3-trifluoromethanesulfonylphenyl)propan-1-amine
• CAS No: 2228161-70-2
• MF: C₁₁H₁₄F₃NO₂S
• MW: 281.294572353363
• CID: 5913787
• PubChem ID: 165753044
• Update Time: 2025-06-28

2-methyl-2-(3-trifluoromethanesulfonylphenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(3-trifluoromethanesulfonylphenyl)propan-1-amine
• 2228161-70-2
• EN300-1990194

• Inchi： 1S/C11H14F3NO2S/c1-10(2,7-15)8-4-3-5-9(6-8)18(16,17)11(12,13)14/h3-6H,7,15H2,1-2H3
• InChI Key： WCGUWWDDNUJTFG-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(C1=CC=CC(=C1)C(C)(C)CN)(=O)=O

Computed Properties

• Exact Mass: 281.06973435g/mol
• Monoisotopic Mass: 281.06973435g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 68.5Ų

Additional information on 2-methyl-2-(3-trifluoromethanesulfonylphenyl)propan-1-amine

2-Methyl-2-(3-Trifluoromethanesulfonylphenyl)Propan-1-Amine

The compound 2-methyl-2-(3-trifluoromethanesulfonylphenyl)propan-1-amine (CAS No: 2228161-70-2) is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique structure, which combines a trifluoromethanesulfonyl group attached to a phenyl ring and an amine functional group, making it a versatile building block for various chemical reactions.

Recent studies have highlighted the importance of trifluoromethanesulfonyl groups in enhancing the stability and bioavailability of pharmaceutical compounds. The presence of this group in 2-methyl-2-(3-trifluoromethanesulfonylphenyl)propan-1-amine contributes to its ability to act as a potent inhibitor in enzyme-mediated reactions, particularly in the development of novel kinase inhibitors. These inhibitors have shown promising results in preclinical trials for treating various cancers and inflammatory diseases.

The synthesis of 2-methyl-2-(3-trifluoromethanesulfonylphenyl)propan-1-amine involves a multi-step process that includes nucleophilic aromatic substitution and reductive amination. Researchers have optimized these steps to achieve high yields and purity, ensuring the compound's suitability for large-scale production in pharmaceutical manufacturing.

In terms of applications, this compound has been extensively studied for its role in drug delivery systems. Its unique chemical properties allow it to serve as a carrier for hydrophobic drugs, improving their solubility and absorption rates in the human body. This has led to its consideration in the development of nanomedicine formulations, where precise drug targeting is critical.

Moreover, 2-methyl-2-(3-trifluoromethanesulfonylphenyl)propan-1-amine has been explored for its potential in environmental chemistry. Its ability to catalyze reactions under mild conditions makes it a valuable tool in the degradation of persistent organic pollutants (POPs). Recent breakthroughs have demonstrated its efficiency in breaking down polychlorinated biphenyls (PCBs), which are known to cause severe environmental and health issues.

The structural integrity of this compound is further enhanced by its methyl group, which provides steric protection to the amine functional group, preventing unwanted side reactions during synthesis or storage. This feature has made it a preferred choice in peptide synthesis and other amine-based reactions where selectivity is paramount.

From an industrial perspective, the demand for 2-methyl-2-(3-trifluoromethanesulfonylphenyl)propan-1-amine has grown significantly due to its role as an intermediate in the production of high-performance polymers. These polymers exhibit exceptional thermal stability and mechanical strength, making them ideal for use in aerospace and automotive industries.

In conclusion, 2-methyl-2-(3-trifluoromethanesulfonylphenyl)propan-1-amine (CAS No: 2228161-70-